N-(2-chlorophenyl)-3-[(2,6-dimethylpyrimidin-4-yl)oxy]pyrrolidine-1-carboxamide
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Description
N-(2-chlorophenyl)-3-[(2,6-dimethylpyrimidin-4-yl)oxy]pyrrolidine-1-carboxamide is a useful research compound. Its molecular formula is C17H19ClN4O2 and its molecular weight is 346.82. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Evaluation
Antidepressant and Nootropic Agents : Schiff’s bases and 2-azetidinones derivatives, including those related to the compound , have been studied for their antidepressant activity. Certain compounds with specific substitutions exhibited notable antidepressant activity in tests like the elevated plus maze and passive avoidance test in mice. These findings suggest the potential of these compounds as central nervous system (CNS) active agents (Thomas, Nanda, Kothapalli, & Hamane, 2016).
Antimicrobial Activity : Pyridothienopyrimidines and Pyridothienotriazines, structurally related to the compound , have shown effectiveness in antimicrobial activities. The synthesis and evaluation of these compounds point towards their potential use as antimicrobial agents (Abdel-rahman, Bakhite, & Al-Taifi, 2002).
Polymer and Material Science
Aromatic Polyamides : The synthesis of aromatic polyamides using derivatives of pyridine and pyrimidin demonstrates the utility of these compounds in material science. These polyamides have shown enhanced thermal stability and solubility, making them suitable for various industrial applications (Choi & Jung, 2004).
Polymer Synthesis : The compound and its derivatives have been used in synthesizing new polymers with specific properties, such as improved thermal stability and solubility in polar solvents. This highlights their importance in the field of polymer chemistry (Faghihi & Mozaffari, 2008).
Drug Design and Antitumor Activity
Cancer Treatment : Some derivatives have been explored for their potential in cancer treatment. The synthesis and biological evaluation of these compounds have shown promising results in antitumor activities, pointing towards their application in developing new anticancer drugs (Rahmouni et al., 2016).
Histone Deacetylase Inhibition : Derivatives of the compound have been identified as selective small molecule histone deacetylase (HDAC) inhibitors, showing potential in cancer therapy by inhibiting cell proliferation and inducing apoptosis in cancer cells (Zhou et al., 2008).
Properties
IUPAC Name |
N-(2-chlorophenyl)-3-(2,6-dimethylpyrimidin-4-yl)oxypyrrolidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19ClN4O2/c1-11-9-16(20-12(2)19-11)24-13-7-8-22(10-13)17(23)21-15-6-4-3-5-14(15)18/h3-6,9,13H,7-8,10H2,1-2H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PTYREWVDSNPPTA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)C)OC2CCN(C2)C(=O)NC3=CC=CC=C3Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19ClN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.